Cas no 2411246-15-4 (2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one
• CAS No: 2411246-15-4
• MF: C₁₃H₁₈ClN₃O₂
• MW: 283.753921985626
• CID: 5357221
• Update Time: 2025-05-27

2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3774963197
• 2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one
• 2-chloro-1-{2-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl}propan-1-one

• Inchi： 1S/C13H18ClN3O2/c1-9(14)13(19)17-5-3-4-11(17)6-12(18)10-7-15-16(2)8-10/h7-9,11H,3-6H2,1-2H3
• InChI Key： WEHMZZNTKUQUCR-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCC1CC(C1C=NN(C)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• XLogP3: 0.9
• Topological Polar Surface Area: 55.2

Additional information on 2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one

Comprehensive Overview of 2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one (CAS No. 2411246-15-4)

The compound 2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one, identified by CAS No. 2411246-15-4, is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chloro substituent, a pyrrolidine ring, and a 1-methylpyrazole moiety. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules targeting specific enzymatic pathways.

Recent trends in drug discovery emphasize the importance of heterocyclic compounds, and this molecule fits seamlessly into this category. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known pharmacophores. The 1-methylpyrazole group, in particular, is a recurring motif in FDA-approved drugs, underscoring its relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2411246-15-4 presents intriguing challenges and opportunities. The presence of both amide and ketone functionalities allows for diverse derivatization strategies, making it a versatile intermediate in multi-step syntheses. Laboratories focusing on high-throughput screening often prioritize such compounds due to their balanced lipophilicity and molecular weight, which align with Lipinski's Rule of Five for drug-likeness.

Environmental and regulatory considerations are also shaping discussions around this compound. With growing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods to synthesize derivatives of 2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one. This aligns with broader industry efforts to reduce waste and energy consumption in chemical manufacturing processes.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS and NMR spectroscopy. The chloro substituent produces distinct spectroscopic signatures, while the pyrrolidine ring system influences its conformational behavior in solution. These properties are critical for quality control in industrial applications and academic studies alike.

In the context of intellectual property, CAS No. 2411246-15-4 has appeared in several patent applications related to crop protection and therapeutic agents. Its molecular architecture offers patentable novelty, especially when combined with proprietary synthetic routes or formulations. This has led to increased commercial interest from specialty chemical manufacturers.

From a safety standpoint, standard laboratory precautions are recommended when handling this material. While not classified as hazardous under current regulations, proper PPE and ventilation should be employed during experimental work, reflecting best practices in modern chemical research facilities.

The future research directions for this compound may include exploration of its structure-activity relationships (SAR) through systematic analog synthesis. Computational chemistry approaches, such as molecular docking studies, could further elucidate its potential binding modes with biological targets, accelerating hit-to-lead optimization campaigns.

In summary, 2-Chloro-1-[2-[2-(1-methylpyrazol-4-yl)-2-oxoethyl]pyrrolidin-1-yl]propan-1-one represents an intriguing case study at the intersection of synthetic chemistry and molecular design. Its CAS No. 2411246-15-4 serves as a unique identifier for researchers navigating the expanding universe of specialty chemicals with therapeutic and agricultural potential.